Cas no 1060807-48-8 (4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde
• CAS No: 1060807-48-8
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13188806
• CID: 2114367
• PubChem ID: 72211946
• Update Time: 2025-10-29

4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(trifluoromethyl)nicotinaldehyde
• 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde
• GANCICLOVIR MONOPROPRIONATE
• 4-Chloro-6-(trifluoromethyl)pyridine-3-carboxaldehyde, 4-Chloro-5-formyl-2-(trifluoromethyl)pyridine
• SCHEMBL17574541
• SY069966
• FBPZVYHRKMIAKN-UHFFFAOYSA-N
• 1060807-48-8
• MFCD13188806
• DA-39586
• CS-0313318
• AB67161
• AC8649
• PS-11455
• AKOS027360944
• KSB80748
• 811-383-6

• MDL： MFCD13188806
• Inchi： 1S/C7H3ClF3NO/c8-5-1-6(7(9,10)11)12-2-4(5)3-13/h1-3H
• InChI Key： FBPZVYHRKMIAKN-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CN=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde

4-Chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 1060807-48-8): A Versatile Building Block in Modern Organic Synthesis

The compound 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 1060807-48-8) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique molecular structure, featuring a chloro substituent at the 4-position and a trifluoromethyl group at the 6-position, makes it a valuable intermediate for the synthesis of more complex molecules. The presence of the aldehyde functional group further enhances its reactivity, allowing for a wide range of chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives like 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde has surged due to their applications in agrochemicals, medicinal chemistry, and material science. The trifluoromethyl group is particularly noteworthy, as it often imparts improved metabolic stability, lipophilicity, and bioavailability to the final compounds. This has led to a growing interest in the synthesis of trifluoromethylated heterocycles, with researchers exploring novel methodologies to incorporate such motifs efficiently.

One of the most common questions in organic synthesis forums and search engine queries revolves around the reactivity of 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde. Specifically, users often ask, "How does the aldehyde group in this compound participate in nucleophilic addition reactions?" The answer lies in the electrophilic nature of the carbonyl carbon, which can readily react with Grignard reagents, hydrazines, and other nucleophiles to form secondary alcohols, hydrazones, or imines. This versatility makes it a key intermediate for constructing more complex molecular architectures.

Another hot topic in the chemical research community is the use of 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde in the development of crop protection agents. The pyridine core is a common scaffold in many herbicides and insecticides, and the introduction of a trifluoromethyl group can enhance the biological activity of these compounds. Researchers are actively investigating its potential in creating next-generation agrochemicals with improved efficacy and environmental safety.

From a synthetic chemistry perspective, the chloro substituent at the 4-position of 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde offers additional opportunities for cross-coupling reactions. Palladium-catalyzed transformations, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, can be employed to introduce aryl or amino groups, respectively. This flexibility has made the compound a popular choice for drug discovery programs aiming to diversify their compound libraries.

In the realm of material science, 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde has found applications in the design of organic electronic materials. The electron-withdrawing nature of the trifluoromethyl group can tune the electronic properties of conjugated systems, making it useful for developing organic semiconductors or fluorescent probes. This aligns with the growing trend of sustainable materials and the search for alternatives to traditional inorganic components.

For those interested in the practical aspects of working with 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde, it is essential to note that the compound should be stored under inert conditions to prevent degradation of the aldehyde functionality. Common search queries such as "How to handle air-sensitive aldehydes?" highlight the need for proper storage and handling techniques, including the use of desiccants and argon or nitrogen atmospheres.

In conclusion, 4-chloro-6-(trifluoromethyl)pyridine-3-carbaldehyde (CAS No. 1060807-48-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset in modern organic synthesis. As research continues to uncover new methodologies and applications, this compound is poised to remain a key player in the development of innovative chemical solutions.